Cas no 62587-21-7 (Phenol, 2-[(7-bromoheptyl)oxy]-)

• Product Name: Phenol, 2-[(7-bromoheptyl)oxy]-
• CAS No: 62587-21-7
• MF: C₁₃H₁₉BrO₂
• MW: 287.192763566971
• CID: 1639792
• Update Time: 2024-09-12

Phenol, 2-[(7-bromoheptyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-[(7-bromoheptyl)oxy]-

• Inchi： 1S/C13H19BrO2/c14-10-6-2-1-3-7-11-16-13-9-5-4-8-12(13)15/h4-5,8-9,15H,1-3,6-7,10-11H2
• InChI Key： ZBTBTBGSEZRMDN-UHFFFAOYSA-N
• SMILES： C1(O)=CC=CC=C1OCCCCCCCBr

Computed Properties

• Exact Mass: 286.05687

Experimental Properties

• Density: 1.281±0.06 g/cm3(Predicted)
• Melting Point: 32 °C
• Boiling Point: 377.3±22.0 °C(Predicted)
• PSA: 29.46
• pka: 9.71±0.30(Predicted)